Cas no 51903-64-1 (4-Methyl-3-(trifluoromethyl)phenylisocyanate)

• Product Name: 4-Methyl-3-(trifluoromethyl)phenylisocyanate
• CAS No: 51903-64-1
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• MDL: MFCD03427212
• CID: 366431
• PubChem ID: 3449170
• Update Time: 2025-04-19

4-Methyl-3-(trifluoromethyl)phenylisocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,4-isocyanato-1-methyl-2-(trifluoromethyl)-
• 3-(Trifluoromethyl)-4-methylphenyl isocyanate
• 4-Isocyanato-1-methyl-2-trifluoromethyl-benzene
• 4-Methyl-3-(trifluoromethyl)phenylisocyanate
• 4-methyl-3-trifluoromethylphenyl isocyanate
• 559776_ALDRICH
• AC1MQBRM
• ACMC-20anhx
• CTK4J5074
• PubChem4456
• SBB064741
• FT-0657229
• AKOS010078556
• 51903-64-1
• Benzene, 4-isocyanato-1-methyl-2-(trifluoromethyl)-
• A21666
• 4-Methyl-3-(Trifluoromethyl) Phenylisocyanate
• SCHEMBL1403637
• 4-isocyanato-1-methyl-2-(trifluoromethyl)benzene
• MFCD03427212
• EN300-272501
• 3-(Trifluoromethyl)-4-methylphenyl isocyanate, 97%
• DTXSID00392573
• 4-Methyl-3-(trifluoromethyl)phenyl isocyanate
• 3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOC&
• 4-methyl-3-(trifluoromethyl)phenyl isocyanate;1-fluoro-4-isocyanato-2-(trifluoromethyl)benzene;
• 4-Isocyanato-1-methyl-2-(trifluoromethyl)benzene, 5-Isocyanato-alpha,alpha,alpha-trifluoro-o-xylene

• MDL： MFCD03427212
• Inchi： 1S/C9H6F3NO/c1-6-2-3-7(13-5-14)4-8(6)9(10,11)12/h2-4H,1H3
• InChI Key： XWSZWQGFJRBXMO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C)N=C=O)(F)F

Computed Properties

• Exact Mass: 201.04018
• Monoisotopic Mass: 201.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.288 g/mL at 25 °C(lit.)
• Boiling Point: 190-191 °C(lit.)
• Flash Point: 175 °F
• Refractive Index: n20/D 1.4800(lit.)
• PSA: 29.43
• Solubility: Not available
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

4-Methyl-3-(trifluoromethyl)phenylisocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： 23-26-36-45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes